3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide

• IUPAC Name: 3-pyrrolidin-1-yl-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C10H15N3OS/c14-9(12-10-11-4-8-15-10)3-7-13-5-1-2-6-13/h4,8H,1-3,5-7H2,(H,11,12,14)
• InChI Key: QLGCZTXGLAPTGD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCC(=O)NC2=NC=CS2
• Molecular Formula: C10H15N3OS
• Molecular Weight: 225.31 g/mol

Description

3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide, also known as PTZ, is a chemical compound that has been extensively studied for its potential use in scientific research. PTZ is a thiazole derivative that is commonly used as a convulsant agent in animal models of epilepsy. In recent years, PTZ has been investigated for its potential use in studying the mechanisms of epileptogenesis and as a tool for identifying novel antiepileptic drugs.

Mechanism of Action

The mechanism of action of 3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide is not fully understood, but it is thought to involve the modulation of GABAergic and glutamatergic neurotransmission. 3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide is believed to act as a GABA antagonist, which leads to the disinhibition of neuronal activity and the induction of seizures.
Biochemical and Physiological Effects:
3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide-induced seizures are characterized by a number of biochemical and physiological effects, including changes in EEG patterns, alterations in neurotransmitter levels, and changes in gene expression. 3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide-induced seizures have been shown to increase the expression of genes involved in inflammation, oxidative stress, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide in lab experiments is that it is a well-established model for studying the mechanisms of epileptogenesis. 3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide-induced seizures are reliable and reproducible, which makes them a useful tool for identifying novel antiepileptic drugs. However, one of the limitations of 3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide is that it is a convulsant agent, which means that it can cause harm to animals if not used properly. Additionally, 3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide-induced seizures may not accurately reflect all aspects of human epilepsy, which limits its utility in some areas of research.

Future Directions

There are many potential future directions for research on 3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide. One area of interest is the development of new antiepileptic drugs that target the mechanisms of epileptogenesis. 3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide can be used as a screening tool for identifying compounds that have antiepileptic properties. Additionally, there is interest in using 3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide to study the long-term effects of seizures on brain function and behavior. Finally, there is a need for further research on the mechanisms of action of 3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide, which could lead to a better understanding of the underlying causes of epilepsy.

Synthesis Methods

3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide can be synthesized through a multi-step process that involves the reaction of 2-aminothiazole with 1-bromo-3-chloropropane to form 3-bromo-N-(thiazol-2-yl)propanamide. This intermediate is then reacted with pyrrolidine to form 3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide.

Scientific Research Applications

3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide is commonly used as a convulsant agent in animal models of epilepsy. It is used to induce seizures in rodents and other animals for the purpose of studying the mechanisms of epileptogenesis. 3-(1-pyrrolidinyl)-N-1,3-thiazol-2-ylpropanamide-induced seizures are considered to be a good model for human epilepsy, as they exhibit similar electroencephalogram (EEG) patterns and seizure characteristics.